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Abstract

This technical guide provides a comprehensive overview of the structure elucidation of 4-(N-
Propylaminocarbonylmethyl)phenylboronic acid. Phenylboronic acids are a critical class of
compounds in organic synthesis and medicinal chemistry, serving as key building blocks in
cross-coupling reactions and as sensors for carbohydrates. The structural integrity of these
molecules is paramount for their intended applications. This document outlines a plausible
synthetic route and details the analytical methodologies required to confirm the chemical
structure of 4-(N-Propylaminocarbonylmethyl)phenylboronic acid, including Nuclear
Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)
Spectroscopy. Detailed experimental protocols and expected data are presented to guide
researchers in the synthesis and characterization of this and related compounds.

Introduction

4-(N-Propylaminocarbonylmethyl)phenylboronic acid is a bifunctional molecule featuring a
phenylboronic acid moiety and an N-propyl amide side chain. The boronic acid group can
participate in Suzuki-Miyaura cross-coupling reactions, while the amide functionality offers
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opportunities for hydrogen bonding and further chemical modification. Accurate structural
confirmation is the foundation of any chemical research, ensuring the reliability of subsequent
biological or chemical studies. This guide provides a systematic approach to the synthesis and
definitive structure elucidation of this target compound.

Synthesis Pathway

A logical and common method for the synthesis of 4-(N-
Propylaminocarbonylmethyl)phenylboronic acid involves the amide coupling of 4-
(carboxymethyl)phenylboronic acid with n-propylamine. This reaction is typically facilitated by a
coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence
of an additive like 1-Hydroxybenzotriazole (HOBt) to improve efficiency and minimize side
reactions.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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